Cas no 1261813-88-0 (8-(Difluoromethyl)-5-hydroxyquinoline)

• Product Name: 8-(Difluoromethyl)-5-hydroxyquinoline
• CAS No: 1261813-88-0
• MF: C₁₀H₇F₂NO
• MW: 195.165489435196
• CID: 4816458
• Update Time: 2025-05-20

8-(Difluoromethyl)-5-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 8-(Difluoromethyl)-5-hydroxyquinoline

• Inchi： 1S/C10H7F2NO/c11-10(12)7-3-4-8(14)6-2-1-5-13-9(6)7/h1-5,10,14H
• InChI Key： BZEMRBMWDZMPAU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C2=CC=CN=C21)O)F

Computed Properties

• Exact Mass: 195.04957017 g/mol
• Monoisotopic Mass: 195.04957017 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1
• Molecular Weight: 195.16

Additional information on 8-(Difluoromethyl)-5-hydroxyquinoline

Research Briefing on 8-(Difluoromethyl)-5-hydroxyquinoline (CAS: 1261813-88-0)

8-(Difluoromethyl)-5-hydroxyquinoline (CAS: 1261813-88-0) is a fluorinated quinoline derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the quinoline family, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The introduction of a difluoromethyl group at the 8-position and a hydroxyl group at the 5-position enhances its chemical reactivity and biological activity, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and biological evaluation of 8-(Difluoromethyl)-5-hydroxyquinoline. One of the key findings is its role as a potent inhibitor of specific enzymes involved in inflammatory pathways. Researchers have demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The difluoromethyl group is believed to enhance the binding affinity of the compound to the active site of COX-2, thereby improving its inhibitory potency. These findings suggest that 8-(Difluoromethyl)-5-hydroxyquinoline could serve as a lead compound for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 8-(Difluoromethyl)-5-hydroxyquinoline has also shown promise in anticancer research. Preliminary in vitro studies have revealed that this compound induces apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. Further investigations are underway to elucidate the precise molecular targets and signaling pathways affected by this compound.

The synthesis of 8-(Difluoromethyl)-5-hydroxyquinoline has been optimized to improve yield and purity. Recent advancements in synthetic methodologies have enabled the efficient incorporation of the difluoromethyl group using commercially available reagents. These improvements have facilitated the production of larger quantities of the compound for preclinical studies. Additionally, structural modifications are being explored to enhance its pharmacokinetic properties, such as solubility and metabolic stability.

Despite its promising biological activities, challenges remain in the development of 8-(Difluoromethyl)-5-hydroxyquinoline as a therapeutic agent. Issues such as potential toxicity, off-target effects, and bioavailability need to be addressed through comprehensive preclinical and clinical studies. Researchers are also investigating the potential of this compound as a chemical probe to study biological pathways and identify new drug targets.

In conclusion, 8-(Difluoromethyl)-5-hydroxyquinoline (CAS: 1261813-88-0) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and broad-spectrum biological activities make it a valuable candidate for further research and development. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to unlock its full therapeutic potential.